Cas no 1505208-47-8 (2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol)

• Product Name: 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol
• CAS No: 1505208-47-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6078645
• PubChem ID: 79920149
• Update Time: 2025-08-04

2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol
• 2,6-Dioxaspiro[4.5]decane-9-ethanol
• 2-{2,6-dioxaspiro[4.5]decan-9-yl}ethan-1-ol
• EN300-1636972
• 1505208-47-8
• 2-(2,6-DIOXASPIRO[4.5]DECAN-9-YL)ETHAN-1-OL
• AKOS018479671

• Inchi： 1S/C10H18O3/c11-4-1-9-2-5-13-10(7-9)3-6-12-8-10/h9,11H,1-8H2
• InChI Key： HGSJZKNZYFCGOG-UHFFFAOYSA-N
• SMILES： C1C2(CC(CCO)CCO2)CCO1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 311.8±12.0 °C(Predicted)
• pka: 15.08±0.10(Predicted)

Additional information on 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol

Introduction to 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol and Its Significance in Modern Chemical Research

2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol, identified by its CAS number 1505208-47-8, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This spirocyclic ether features a unique structural framework that has garnered attention for its potential applications in drug development and material science. The compound's intricate molecular architecture, comprising a spirocyclic core linked to an ethanol moiety, makes it a promising candidate for further exploration in synthetic chemistry and medicinal chemistry.

The significance of 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol lies in its structural versatility, which allows for diverse chemical modifications and functionalizations. Such flexibility is highly valued in the pharmaceutical industry, where the ability to tailor molecular structures can lead to the discovery of novel therapeutic agents. The spirocyclic core of this compound provides a stable scaffold that can be modified without compromising its overall integrity, making it an ideal building block for complex molecular assemblies.

Recent advancements in chemical synthesis have enabled the efficient preparation of 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol, opening up new avenues for research. Techniques such as organometallic catalysis and transition-metal-catalyzed reactions have been instrumental in achieving high yields and purity levels. These methodologies not only facilitate the synthesis of the compound but also provide insights into its reactivity patterns, which are crucial for designing derivative compounds with enhanced pharmacological properties.

In the realm of medicinal chemistry, 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol has shown promise as a precursor for biologically active molecules. Its spirocyclic structure is known to exhibit favorable interactions with biological targets, making it a valuable scaffold for drug discovery. Researchers have been exploring its potential as a lead compound for treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways suggests that it could serve as a foundation for developing novel therapeutic strategies.

The chemical properties of 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol also make it an interesting subject for material science applications. Spirocyclic ethers are known for their unique electronic and optical properties, which can be exploited in the development of advanced materials such as liquid crystals and organic semiconductors. The compound's stability under various conditions further enhances its suitability for these applications, ensuring long-term reliability in industrial settings.

One of the most exciting aspects of 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol is its potential role in interdisciplinary research. By bridging organic chemistry with pharmacology and materials science, this compound exemplifies the interconnectedness of modern scientific disciplines. Its study not only advances our understanding of molecular structure-function relationships but also fosters innovation across multiple fields.

The synthesis and characterization of 1505208-47-8 have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided detailed insights into the compound's molecular structure and dynamics, enabling researchers to refine synthetic pathways and optimize its properties. Such advancements underscore the importance of high-resolution analytical methods in modern chemical research.

The future prospects of 2-{2,6-dioxaspiro4.5decan-9-yl}ethan-1-ol are vast and multifaceted. As synthetic methodologies continue to evolve, new derivatives with tailored properties are likely to be discovered. Additionally, interdisciplinary collaborations between chemists, biologists, and engineers will be essential in harnessing the full potential of this compound across various domains.

In conclusion,1505208 represents a significant advancement in chemical research with broad implications for drug development and material science. Its unique structural features and versatile reactivity make it a cornerstone in modern synthetic chemistry. As research progresses,the applications and understandingof this compound will undoubtedly expand, contributing to groundbreaking discoveries in multiple scientific fields.